Cas no 2228152-09-6 (2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2228152-09-6
• MF: C₉H₈ClNO₂S₂
• MW: 261.74831867218
• CID: 5748795
• PubChem ID: 165871083
• Update Time: 2025-05-24

2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2228152-09-6
• 2-(1,3-benzothiazol-2-yl)ethane-1-sulfonyl chloride
• EN300-1987164
• 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C9H8ClNO2S2/c10-15(12,13)6-5-9-11-7-3-1-2-4-8(7)14-9/h1-4H,5-6H2
• InChI Key： ZPXUNKCLZPGVCP-UHFFFAOYSA-N
• SMILES： ClS(CCC1=NC2C=CC=CC=2S1)(=O)=O

Computed Properties

• Exact Mass: 260.9684985g/mol
• Monoisotopic Mass: 260.9684985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride

Introduction to 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228152-09-6)

2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride, with the CAS number 2228152-09-6, is a versatile compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its benzothiazole moiety and sulfonyl chloride functional group, which confer it with distinct reactivity and biological properties.

The chemical structure of 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride consists of a benzothiazole ring attached to an ethyl chain, which is further substituted with a sulfonyl chloride group. The benzothiazole ring is a heterocyclic compound with a benzene ring fused to a thiazole ring, making it a valuable scaffold in the design of bioactive molecules. The sulfonyl chloride group, on the other hand, is highly reactive and can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions.

In the realm of medicinal chemistry, 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride has shown promise as an intermediate in the synthesis of pharmaceuticals. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound to synthesize new derivatives with enhanced antitumor activity. These derivatives have demonstrated significant cytotoxic effects against several cancer cell lines, making them potential candidates for further preclinical and clinical evaluation.

Beyond its applications in drug discovery, 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride has also found use in materials science. Its unique chemical properties make it suitable for the preparation of functional materials with specific optical and electronic properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have incorporated this compound into polymer matrices to create advanced materials with improved thermal stability and mechanical strength. These materials have potential applications in electronics, sensors, and other high-tech industries.

The synthesis of 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of 2-aminothiophenol with ethylene oxide to form 2-(benzothiazol-2-yl)ethanol, followed by oxidation to the corresponding sulfinic acid and subsequent chlorination to yield the final product. This synthetic pathway has been optimized to minimize side reactions and maximize efficiency.

The physical properties of 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride are well-documented. It is a white crystalline solid that is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its melting point is around 85°C, and it has a molecular weight of 307.84 g/mol. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, while 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from strong bases and reducing agents.

The future prospects for 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in various fields. For example, recent studies have explored its potential as a catalyst in organic synthesis reactions, where it has shown excellent activity and selectivity. Furthermore, its use in the development of new imaging agents for medical diagnostics is another area of active research.

In conclusion, 2-(1,3-Benzothiazol-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228152-09-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation across multiple scientific disciplines.